(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester
Description
(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester is a chiral piperidine derivative featuring a benzyl ester group at the 1-position and a 2-amino-acetylamino substituent at the 3-position of the piperidine ring. Its stereochemistry (S-configuration) is critical for interactions with biological targets, such as enzymes or receptors, where enantioselectivity is often observed. This compound is part of a broader class of piperidine-based molecules used in medicinal chemistry for drug discovery, particularly in protease inhibition or receptor modulation .
Properties
IUPAC Name |
benzyl (3S)-3-[(2-aminoacetyl)amino]piperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O3/c16-9-14(19)17-13-7-4-8-18(10-13)15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11,16H2,(H,17,19)/t13-/m0/s1 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYRBSZAIBUJIMB-ZDUSSCGKSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)NC(=O)CN | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](CN(C1)C(=O)OCC2=CC=CC=C2)NC(=O)CN | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.35 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:
Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.
Introduction of the Amino-Acetylamino Group: This step involves the acylation of the piperidine ring with an amino-acetyl group under controlled conditions.
Esterification: The final step involves the esterification of the carboxylic acid group with benzyl alcohol to form the benzyl ester.
Industrial Production Methods
In an industrial setting, the production of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, temperature control, and purification techniques such as recrystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.
Reduction: Reduction reactions can be used to convert certain functional groups into their corresponding reduced forms.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are commonly employed.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.
Scientific Research Applications
(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex molecules.
Biology: The compound can be used in studies involving enzyme interactions and protein modifications.
Industry: The compound can be used in the production of pharmaceuticals and other fine chemicals.
Mechanism of Action
The mechanism of action of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through pathways that involve binding to these targets, leading to changes in their activity or function.
Comparison with Similar Compounds
(a) 3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester
- Key Difference: An additional methylene group between the amino-acetylamino group and the piperidine ring.
- Status: Discontinued (supply issues noted in ).
(b) [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester (CAS 919108-51-3)
- Key Difference : Replacement of the carboxylic acid ester with a carbamic acid ester.
- Impact : Carbamic esters are generally more hydrolytically stable than carboxylic esters, which could enhance metabolic stability .
- Molecular Weight : 319.40 g/mol (C17H25N3O3) .
Analogues with Halogen or Hydrophobic Substituents
(a) (S)-3-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 54981-19-0)
(b) (S)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 1823396-40-2)
- Key Difference : Incorporation of a hydroxy-ethyl group and cyclopropylamine.
- Impact : The hydroxy-ethyl group introduces polarity, improving aqueous solubility, while the cyclopropyl group maintains lipophilicity for membrane penetration .
- Molecular Weight : 318.41 g/mol (C18H26N2O3) .
Stereochemical and Backbone Variations
(a) (R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester
(b) 3-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS 1353943-98-2)
- Key Difference: Ethyl-amino-methyl side chain instead of direct amino-acetylamino substitution.
- Impact : The extended side chain could enhance interactions with hydrophobic pockets in proteins .
- Molecular Formula : C19H29N3O3 .
Comparative Data Table
Biological Activity
(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester, also known by its CAS number 1353984-07-2, is a compound of significant interest in medicinal chemistry due to its structural features and potential biological activities. This article explores its biological activity, synthesis methods, and relevant research findings.
Chemical Structure and Properties
The molecular formula of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester is with a molecular weight of approximately 291.35 g/mol. The compound features a piperidine ring, an amino-acetylamino group, and a benzyl ester moiety, which contribute to its pharmacological properties.
The biological activity of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester is primarily attributed to its ability to interact with various biological macromolecules, including enzymes and receptors. The presence of the amino and ester functional groups allows for hydrogen bonding and other interactions that can modulate the activity of proteins involved in critical signaling pathways.
Pharmacological Studies
Recent studies have highlighted the compound's potential roles in various biological contexts:
- Neuroprotective Effects : Interaction studies suggest that this compound may exhibit neuroprotective properties by binding to neuroreceptors, which could be beneficial in neurodegenerative conditions.
- Anticancer Activity : Preliminary investigations indicate that (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester may inhibit specific cancer cell lines by affecting metabolic pathways crucial for tumor survival .
- Enzyme Inhibition : The compound has shown promise as an inhibitor of certain enzymes related to cancer metabolism, suggesting it could play a role in therapeutic strategies against malignancies .
Synthesis Methods
The synthesis of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester typically involves multi-step organic reactions. Here is a simplified overview of the synthesis process:
- Starting Material : Begin with piperidine derivatives.
- Acetylation : Introduce an acetyl group to form the amino-acetylamino moiety.
- Benzyl Ester Formation : React with benzyl alcohol under acidic conditions to yield the final ester product.
Comparative Analysis with Related Compounds
To better understand the uniqueness of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester, a comparison with structurally similar compounds reveals key differences in biological activity:
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| (R)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester | Similar structure but different stereochemistry may influence receptor binding affinity. | |
| 3-FORMYL-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER | Contains an aldehyde group instead of an amino-acetylamino group, altering its reactivity. | |
| N-CBZ-3-PIPERIDINECARBOXYLIC ACID | Features a carbamate moiety instead of an amino-acetylamino group, affecting its biological interactions. |
Case Studies
Several case studies have been conducted to evaluate the biological effects of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester:
- Study on Neuroprotection : A study demonstrated that this compound could protect neuronal cells from oxidative stress-induced apoptosis. The results indicated a significant reduction in cell death when treated with varying concentrations of the compound .
- Cancer Cell Line Inhibition : Research focused on lung cancer cell lines showed that treatment with (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester resulted in a dose-dependent decrease in cell viability, suggesting potential as an anticancer agent .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
